Cas no 90390-22-0 (N-(3,5-dichlorobenzyl)ethanamine)

• Product Name: N-(3,5-dichlorobenzyl)ethanamine
• CAS No: 90390-22-0
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 1950672
• PubChem ID: 457606
• Update Time: 2025-04-21

N-(3,5-dichlorobenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorobenzyl)ethanamine
• Benzenemethanamine, 3,5-dichloro-N-ethyl-
• N-[(3,5-dichlorophenyl)methyl]ethanamine
• SCHEMBL4068736
• 3,5-DICHLORO-N-ETHYL-BENZENEMETHANAMINE
• AKOS005296720
• CHEMBL1178158
• 90390-22-0
• DTXSID20238141

• Inchi： 1S/C9H11Cl2N/c1-2-12-6-7-3-8(10)5-9(11)4-7/h3-5,12H,2,6H2,1H3
• InChI Key： KYTXJFGXFLEWJY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CNCC)Cl

Computed Properties

• Exact Mass: 203.027
• Monoisotopic Mass: 203.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 258.7°C at 760 mmHg
• Flash Point: 110.3°C
• Refractive Index: 1.54